Cas no 6193-99-3 ((8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one)

(8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one structure
6193-99-3 structure
Product Name:(8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one
CAS No:6193-99-3
MF:C20H28O3
MW:316.434526443481
CID:2670524
Update Time:2023-08-06

(8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one Chemical and Physical Properties

Names and Identifiers

    • 17-Oxoestr-5(10)-en-3-one ethylene acetal
    • (8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2
    • (8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one
    • Inchi: 1S/C20H28O3/c1-19-8-6-15-14-7-9-20(22-10-11-23-20)12-13(14)2-3-16(15)17(19)4-5-18(19)21/h15-17H,2-12H2,1H3/t15-,16-,17+,19+/m1/s1
    • InChI Key: PHKKRZJWUGAFPF-VXNCWWDNSA-N
    • SMILES: O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1C3CCC4(CC=3CC[C@@H]21)OCCO4

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 571
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.5

(8R,9S,13S,14S)-13-Methylspiro[1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one Related Literature

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